Cas no 1517233-56-5 (5-amino-3-bromo-1-(2-methanesulfonylethyl)-1,2-dihydropyridin-2-one)

• Product Name: 5-amino-3-bromo-1-(2-methanesulfonylethyl)-1,2-dihydropyridin-2-one
• CAS No: 1517233-56-5
• MF: C₈H₁₁BrN₂O₃S
• MW: 295.153539896011
• CID: 5939732
• PubChem ID: 80501757
• Update Time: 2025-10-23

5-amino-3-bromo-1-(2-methanesulfonylethyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-3-bromo-1-(2-methanesulfonylethyl)-1,2-dihydropyridin-2-one
• EN300-1106829
• 1517233-56-5
• AKOS019065943

• Inchi： 1S/C8H11BrN2O3S/c1-15(13,14)3-2-11-5-6(10)4-7(9)8(11)12/h4-5H,2-3,10H2,1H3
• InChI Key： CJPVIQMLBIKAHS-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN(C1=O)CCS(C)(=O)=O)N

Computed Properties

• Exact Mass: 293.96738g/mol
• Monoisotopic Mass: 293.96738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 88.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 5-amino-3-bromo-1-(2-methanesulfonylethyl)-1,2-dihydropyridin-2-one

Research Briefing on 5-amino-3-bromo-1-(2-methanesulfonylethyl)-1,2-dihydropyridin-2-one (CAS: 1517233-56-5)

The compound 5-amino-3-bromo-1-(2-methanesulfonylethyl)-1,2-dihydropyridin-2-one (CAS: 1517233-56-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its unique pyridinone core and functionalized side chains, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and targeted cancer therapies. Recent studies have explored its synthetic pathways, biological activities, and mechanisms of action, positioning it as a valuable scaffold for drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's role as a selective inhibitor of protein kinases involved in oncogenic signaling pathways. The study highlighted its ability to disrupt aberrant kinase activity in vitro, with IC50 values in the nanomolar range for specific kinase targets. Molecular docking simulations further revealed that the bromo and methanesulfonylethyl groups play critical roles in binding affinity, while the amino group contributes to solubility and pharmacokinetic properties. These findings underscore the compound's potential as a lead candidate for further optimization.

Another recent publication in Bioorganic & Medicinal Chemistry Letters focused on the synthetic optimization of 1517233-56-5. The authors reported a novel, high-yield synthetic route that improves scalability and purity, addressing previous challenges in large-scale production. Key modifications included the use of palladium-catalyzed cross-coupling reactions to introduce the bromo substituent and a streamlined purification process to minimize byproducts. This advancement is expected to facilitate preclinical evaluation and future clinical translation.

Beyond its kinase inhibition properties, 1517233-56-5 has also been explored for its anti-inflammatory effects. A 2024 study in European Journal of Pharmacology demonstrated its efficacy in reducing pro-inflammatory cytokine production in macrophage models, suggesting potential applications in autoimmune diseases. The study attributed this activity to the compound's modulation of NF-κB signaling, further expanding its therapeutic versatility.

In conclusion, 5-amino-3-bromo-1-(2-methanesulfonylethyl)-1,2-dihydropyridin-2-one represents a multifaceted compound with significant promise in drug development. Ongoing research aims to elucidate its full pharmacological profile, optimize its drug-like properties, and explore additional therapeutic indications. Future studies may focus on in vivo efficacy, toxicity profiling, and formulation development to advance this molecule toward clinical trials.